Cas no 25506-72-3 (Pyridinium, 1-(4-methoxyphenyl)-2,4,6-triphenyl-, perchlorate)

• Product Name: Pyridinium, 1-(4-methoxyphenyl)-2,4,6-triphenyl-, perchlorate
• CAS No: 25506-72-3
• MF: C₃₀H₂₄ClNO₅
• MW: 513.968267440796
• MDL: MFCD00960831
• CID: 3922150
• PubChem ID: 24892251
• Update Time: 2025-06-23

Pyridinium, 1-(4-methoxyphenyl)-2,4,6-triphenyl-, perchlorate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(4-methoxyphenyl)-2,4,6-triphenyl-, perchlorate
• CHEMBL1315921
• HMS2199B19
• SMR000841292
• 25506-72-3
• 1-(4-Methoxyphenyl)-2,4,6-triphenylpyridinium perchlorate
• REGID_for_CID_24892251
• MLS001240932

• MDL： MFCD00960831
• Inchi： 1S/C30H24NO.ClO4/c1-32-28-19-17-27(18-20-28)31-29(24-13-7-3-8-14-24)21-26(23-11-5-2-6-12-23)22-30(31)25-15-9-4-10-16-25;2-1(3,4)5/h2-22H,1H3;/q+1;-1
• InChI Key： LCQGEVSGJWLIMY-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].O(C)C1C=CC(=CC=1)[N+]1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 513.1343006Da
• Monoisotopic Mass: 513.1343006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4Ų

Additional information on Pyridinium, 1-(4-methoxyphenyl)-2,4,6-triphenyl-, perchlorate

Recent Advances in the Study of Pyridinium, 1-(4-methoxyphenyl)-2,4,6-triphenyl-, perchlorate (CAS: 25506-72-3)

Pyridinium, 1-(4-methoxyphenyl)-2,4,6-triphenyl-, perchlorate (CAS: 25506-72-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its perchlorate salt form enhances its stability, making it suitable for various experimental conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity, which are critical for its application in drug discovery and development.

One of the most promising aspects of Pyridinium, 1-(4-methoxyphenyl)-2,4,6-triphenyl-, perchlorate is its potential as a photosensitizer in photodynamic therapy (PDT). Preliminary in vitro studies have demonstrated its ability to generate reactive oxygen species (ROS) upon light irradiation, which could be harnessed for targeted cancer cell destruction. These findings open new avenues for the development of novel PDT agents with improved efficacy and reduced side effects.

Additionally, the compound has been investigated for its antimicrobial properties. Recent experiments have shown that it exhibits significant activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. This broad-spectrum activity suggests its potential use in the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacological properties. Ongoing studies are exploring its toxicity profile, pharmacokinetics, and potential synergies with other therapeutic agents. The integration of computational modeling and high-throughput screening techniques is expected to accelerate these investigations.

In conclusion, Pyridinium, 1-(4-methoxyphenyl)-2,4,6-triphenyl-, perchlorate (CAS: 25506-72-3) represents a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique properties and promising biological activities make it a subject of continued interest, with the potential to contribute significantly to advancements in drug discovery and therapeutic interventions.